Cas no 1848826-33-4 ((1S)-2-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol)

• Product Name: (1S)-2-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol
• CAS No: 1848826-33-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6277960
• PubChem ID: 131140507
• Update Time: 2025-05-20

(1S)-2-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1848826-33-4
• EN300-1754943
• (1S)-2-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol

• Inchi： 1S/C8H15NO2/c9-4-7(10)6-3-5-1-2-8(6)11-5/h5-8,10H,1-4,9H2/t5?,6?,7-,8?/m1/s1
• InChI Key： COZRSAVYIHJZBS-DJAIAVIWSA-N
• SMILES： O1C2CCC1C([C@@H](CN)O)C2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-2-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol

Chemical Profile of (1S)-2-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol (CAS No. 1848826-33-4)

The compound (1S)-2-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol, identified by its CAS number 1848826-33-4, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This bicyclic amine derivative exhibits a unique structural framework that has garnered interest due to its potential biological activities and synthetic utility. The presence of a seven-membered oxygen-containing bridgehead in the bicyclic system, coupled with an amino functional group, positions this compound as a versatile scaffold for further derivatization and exploration in medicinal chemistry.

The stereochemistry of the compound, specifically the (1S) configuration at the chiral center, is critical to its pharmacological profile. Chirality plays a pivotal role in the biological activity of many pharmaceutical agents, and the precise three-dimensional arrangement of atoms can significantly influence binding affinity, metabolic stability, and overall efficacy. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds to optimize therapeutic outcomes while minimizing adverse effects.

The bicyclo[2.2.1]heptane core is a motif that has been extensively studied in natural product chemistry and drug discovery. Its rigid structure provides a stable platform for functionalization, making it an attractive scaffold for designing molecules with specific biological targets. For instance, derivatives of this core have shown promise in inhibiting various enzymes and receptors implicated in metabolic disorders and inflammatory diseases. The oxabicyclo[2.2.1]heptane ring system introduces conformational constraints that can enhance binding interactions with biological targets, potentially leading to improved drug-like properties such as solubility and bioavailability.

The amino group at the C2 position of the bicyclic system offers multiple possibilities for chemical modification. It can be employed to form amides, ureas, or other nitrogen-containing heterocycles, which are common pharmacophores in drug molecules. Additionally, the amino group can participate in hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes and enhancing binding affinity. Recent studies have demonstrated that substituents attached to the amino group can significantly modulate the pharmacological activity of related compounds, making this moiety a key focus for structure-activity relationship (SAR) studies.

In the context of modern drug discovery, computational methods and high-throughput screening have accelerated the identification of promising molecular candidates. The structural features of (1S)-2-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol make it an excellent candidate for virtual screening against large databases of biological targets. Advances in molecular modeling techniques have enabled researchers to predict binding modes and affinities with high accuracy, thereby facilitating the rational design of novel therapeutics.

Experimental validation of computational predictions is essential for translating theoretical insights into tangible therapeutic outcomes. The synthesis of analogs derived from (1S)-2-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol has provided valuable insights into its pharmacological potential. For example, modifications at the C7 position of the bicyclic ring have revealed new SAR patterns that could guide the development of more potent and selective inhibitors targeting specific disease pathways.

The compound's solubility profile is another critical factor that influences its suitability for pharmaceutical applications. Bicyclic structures often exhibit limited water solubility, which can hinder their absorption and distribution within biological systems. However, strategies such as salt formation or prodrug design can be employed to enhance solubility without compromising biological activity. Recent innovations in prodrug technology have shown promise in improving the pharmacokinetic properties of poorly soluble compounds like (1S)-2-amino-1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethan-1-ol.

Furthermore, the environmental impact of chemical synthesis is an increasingly important consideration in pharmaceutical research. Green chemistry principles advocate for sustainable methodologies that minimize waste and reduce hazardous byproducts. The synthesis of (1S)-2-amino-1-{7-oxybicyclo[2.2.l heptan~ 21 yI ethan-I -ol has been optimized to incorporate these principles, utilizing catalytic processes and solvent systems that are more environmentally benign.

In conclusion, (IS)-Z-amino-l-{7-oxybicyclo[l .Z .l heptan-Z -yl}ethan-I -ol (CAS No. 18488 26 -33 -4) represents a fascinating molecule with significant potential in pharmaceutical research。 Its unique structural features, stereochemical configuration， and functional versatility make it a valuable scaffold for developing novel therapeutic agents。 Ongoing studies continue to explore its biological activities， synthetic derivatives， and pharmacokinetic properties， paving the way for innovative approaches to drug discovery。